2,2-Dimethyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)propanamide

• IUPAC Name: 2,2-dimethyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)propanamide
• InChI: InChI=1S/C14H18N4OS/c1-14(2,3)13(19)17-9-6-18(7-9)12-11-10(4-5-20-11)15-8-16-12/h4-5,8-9H,6-7H2,1-3H3,(H,17,19)
• InChI Key: QTPPTTZKSXWZMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1CN(C1)C2=NC=NC3=C2SC=C3
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

The compound “2,2-Dimethyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)propanamide” is a derivative of thieno[3,2-d]pyrimidin-4-amine. Thieno[3,2-d]pyrimidin-4-amines have been reported to inhibit Cytochrome bd oxidase (Cyt-bd), an attractive drug target in Mycobacterium tuberculosis.

Synthesis Analysis

Thieno[3,2-d]pyrimidin-4-ones were synthesized by heating the respective thiophene-2-carboxamides in formic acid. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides.

Chemical Reactions Analysis

The synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid. Literature reported the synthesis of thieno[3,2-d]pyrimidine-2,4-dione derivatives via pyrimidine ring closure using 2-amino-thiophene-3-carboxylate derivatives as the reaction substrate.

Mechanism of Action

Thieno[3,2-d]pyrimidin-4-amines inhibit Cyt-bd, and have shown activity against M. bovis BCG and the M. tuberculosis clinical isolate strain N0145.

Future Directions

Thieno[3,2-d]pyrimidin-4-amines, such as “2,2-Dimethyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)propanamide”, could be further explored for their potential in developing a drug combination targeting energy metabolism in Mycobacterium tuberculosis.